molecular formula C20H26ClN3O3 B6570465 3-[(4-chlorophenyl)methyl]-8-(2-ethylbutanoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione CAS No. 1021211-48-2

3-[(4-chlorophenyl)methyl]-8-(2-ethylbutanoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

Cat. No.: B6570465
CAS No.: 1021211-48-2
M. Wt: 391.9 g/mol
InChI Key: OBNXNWBQIJKOIO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-[(4-Chlorophenyl)methyl]-8-(2-ethylbutanoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione is a structurally complex spirocyclic compound characterized by a 1,3,8-triazaspiro[4.5]decane-2,4-dione core. The substituents at the 3- and 8-positions include a 4-chlorobenzyl group and a 2-ethylbutanoyl moiety, respectively.

Properties

IUPAC Name

3-[(4-chlorophenyl)methyl]-8-(2-ethylbutanoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H26ClN3O3/c1-3-15(4-2)17(25)23-11-9-20(10-12-23)18(26)24(19(27)22-20)13-14-5-7-16(21)8-6-14/h5-8,15H,3-4,9-13H2,1-2H3,(H,22,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OBNXNWBQIJKOIO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(CC)C(=O)N1CCC2(CC1)C(=O)N(C(=O)N2)CC3=CC=C(C=C3)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H26ClN3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

391.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound 3-[(4-chlorophenyl)methyl]-8-(2-ethylbutanoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS Number: 1021211-48-2) is a derivative of the 1,3,8-triazaspiro[4.5]decane family, which has garnered attention for its potential biological activities, particularly in cardioprotection and mitochondrial function modulation. This article reviews the current understanding of its biological activity based on diverse research findings.

  • Molecular Formula : C20_{20}H26_{26}ClN3_3O3_3
  • Molecular Weight : 391.9 g/mol
  • Structure : The compound features a spirocyclic structure that contributes to its unique biological properties.

Recent studies indicate that compounds within the triazaspiro[4.5]decane class inhibit the opening of the mitochondrial permeability transition pore (mPTP), a critical factor in myocardial cell death during ischemia-reperfusion injury. The mechanism appears to involve binding to specific residues in the ATP synthase c subunit, which prevents oligomycin A-related side effects and preserves cellular ATP levels.

Key Findings:

  • Inhibition of mPTP : The compound has shown efficacy in preventing mPTP opening, which is crucial for reducing cell death in cardiac tissues during reperfusion events .
  • Cardioprotective Effects : In experimental models, treatment with this compound resulted in improved cell viability and maintained ATP levels compared to controls treated with oligomycin A .

Biological Activity Data

The following table summarizes key biological activities and findings associated with 3-[(4-chlorophenyl)methyl]-8-(2-ethylbutanoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione:

Activity Description Reference
mPTP InhibitionPrevents opening of mPTP during ischemic conditions, protecting myocardial cells from death.
Cell ViabilityMaintains cell viability under stress conditions compared to oligomycin A treatment.
ATP Level PreservationPreserves intracellular ATP levels during acute treatment phases.
Binding AffinityExhibits strong binding affinity to the c subunit of ATP synthase, disrupting harmful interactions.

Study 1: Cardioprotection in Ischemia-Reperfusion Injury

A study published in International Journal of Molecular Sciences demonstrated that derivatives of 1,3,8-triazaspiro[4.5]decane significantly reduced myocardial damage in rat models subjected to ischemia-reperfusion injury. The treated groups showed markedly lower levels of cardiac troponin I (a biomarker for heart injury) compared to control groups treated with standard therapies .

Study 2: Structure-Activity Relationship (SAR)

Research focusing on the SAR of triazaspiro compounds revealed that modifications at specific positions on the triazaspiro scaffold can enhance biological activity and selectivity for mitochondrial targets. The introduction of the 4-chlorophenyl group was found to be particularly beneficial for improving binding affinity and biological efficacy .

Comparison with Similar Compounds

Key Observations:

  • Substituent Bulk and Polarity: The target compound’s 2-ethylbutanoyl group introduces a branched acyl chain, likely enhancing lipophilicity compared to ether (e.g., 2-ethoxyethyl ) or aryl (e.g., 4-chlorobenzyl ) substituents. This may influence membrane permeability and metabolic stability.
  • In contrast, TTDD’s methyl groups favor chlorination for antibacterial activity .

HIF Prolyl Hydroxylase Inhibition

Compounds like 11–16 in (e.g., 3-methylpyridine derivatives) show potent HIF prolyl hydroxylase inhibition, with IC50 values in the nanomolar range. The target compound’s 2-ethylbutanoyl group may mimic the chelating properties of pyridine derivatives, though its efficacy requires empirical validation. Notably, substituents at the 8-position significantly influence binding to the enzyme’s catalytic domain, as shown in crystallography studies .

CNS Modulation

The target compound’s substituents may preclude such activity but warrant screening for off-target effects.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.